2-[3-({N-[2-(3,5-dichlorophenoxy)ethyl]methanesulfonamido}methyl)phenyl]acetic acid

• CAS No.: 210111-66-3
• Molecular Formula: C18H19Cl2NO5S
• Molecular Weight: 432.3

Description

This compound is an organic molecule that contains several functional groups, including a carboxylic acid group (-COOH), a methanesulfonamide group (-SO2NH2), and a dichlorophenoxy group (-O-C6H3Cl2). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the dichlorophenoxy group could be introduced via nucleophilic aromatic substitution, and the methanesulfonamide group could be introduced via a sulfonamide formation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The dichlorophenoxy group would likely contribute to the compound’s overall polarity, and the methanesulfonamide group could form hydrogen bonds with other molecules.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions due to its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or decarboxylation, and the methanesulfonamide group could participate in reactions with amines or alcohols.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, it would likely be soluble in polar solvents due to its polar functional groups, and it could have a relatively high melting point due to the presence of aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical compound, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. These could include wearing protective clothing and eye protection, and ensuring good ventilation.

Future Directions

Future research on this compound could involve exploring its potential uses in various fields, such as pharmaceuticals or materials science. Additionally, researchers could investigate methods to synthesize this compound more efficiently or with fewer byproducts.